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Compound of Interest

Compound Name: Monoethanolamine lauryl sulfate

Cat. No.: B1606115

Introduction

MEA-Lauryl Sulfate (Monoethanolamine Lauryl Sulfate) is an anionic surfactant that serves
as a high-performance ingredient in a variety of industrial cleaning agents. Its advantageous
properties, including excellent foaming, emulsifying, and thickening capabilities, make it a
versatile choice for formulations designed to tackle tough industrial soils.[1] This document
provides detailed application notes, quantitative performance data, and experimental protocols
for researchers, scientists, and formulation chemists working with MEA-Lauryl Sulfate.

Physicochemical Properties and Performance
Characteristics

MEA-Lauryl Sulfate offers a unique balance of properties that contribute to its effectiveness in
industrial cleaning applications. The substitution of the sodium ion with monoethanolamine
enhances its solubility and modifies its performance in aqueous solutions.[2]

Key Performance Attributes:

o Excellent Foaming: Produces a stable and dense foam, which is beneficial for applications
requiring longer contact time on vertical or inclined surfaces.[1]

o Effective Emulsification: Efficiently breaks down and suspends oils and greases in the
cleaning solution, preventing redeposition on the cleaned surface.[1]
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e Good Thickening Properties: Contributes to the viscosity of formulations, allowing for better
cling and more controlled application.[1]

e Enhanced Solubility: The monoethanolamine counter-ion improves its solubility in water,
allowing for higher active concentrations in formulations compared to its sodium counterpart.

[2]

o Reduced Interfacial Tension: Effectively lowers the interfacial tension between oil and water,
promoting the wetting of surfaces and the displacement of oily soils.[2]

o Mild Acidity to Neutral pH: Formulations with MEA-Lauryl Sulfate can be designed to have a
pH range of 3.0-8.0, which can be less corrosive to certain surfaces compared to highly
alkaline cleaners.[2]

Quantitative Data Presentation

The following tables summarize key quantitative data for MEA-Lauryl Sulfate, providing a basis
for formulation development and comparison with other surfactants.

Table 1: Physicochemical Properties of MEA-Lauryl Sulfate

Property Value Reference
INCI Name MEA-Lauryl Sulfate [1]
CAS Number 4722-98-9 [2]
Molecular Formula C14H33NO5S [2]
Molecular Weight 327.48 g/mol [2]
Appearance Clear liquid (at room 0]
temperature)
pH (as supplied) 3.0-4.0 [1]
Density Approximately 1.03 g/mL [1]
Solubility Good solubility in water [1]
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Table 2: Performance Metrics of MEA-Lauryl Sulfate in Aqueous Solutions

Significance in

Parameter Value . Reference
Cleaning
A lower CMC
indicates higher
Critical Micelle efficiency at lower
] 0.08 — 0.12 mmol/L ) [2]
Concentration (CMC) concentrations for

forming micelles that

encapsulate oily soil.

Lower interfacial
tension facilitates the
Interfacial Tension (vs. penetration of the
) ~30 mN/m ) ] [2]
oil) cleaning solution and
the lifting of oily soils

from surfaces.

Applications in Industrial Cleaning

MEA-Lauryl Sulfate is a suitable primary or secondary surfactant in a wide range of industrial
cleaning formulations, including:

o Heavy-Duty Degreasers: Its strong emulsification properties make it effective in removing
heavy oils, greases, and tars from machinery, engines, and concrete floors.

e Vehicle Cleaning Solutions: The rich and stable foam generated by MEA-Lauryl Sulfate is
ideal for car and truck wash detergents, helping to lift road film and grime.

o Hard Surface Cleaners: It can be formulated into all-purpose cleaners for use on walls,
floors, and other washable surfaces in industrial and institutional settings.

o Metal Cleaners: Its ability to function in mildly acidic to neutral pH ranges makes it suitable
for cleaning various metal surfaces without causing significant corrosion.

o Firefighting Foams: Its excellent foaming characteristics are utilized in the formulation of fire
extinguishing agents.[1]
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Example Formulations

The following are starting point formulations for industrial cleaning agents incorporating MEA-
Lauryl Sulfate. Optimization will be required based on specific performance requirements and
the nature of the soil to be removed.

Table 3: Example Formulation - Heavy-Duty Industrial Degreaser

Typical Concentration

Ingredient Function
(wt%)
MEA-Lauryl Sulfate (30% ]
) Primary Surfactant 10 - 20%
active)
Non-ionic Surfactant (e.qg., Co-surfactant for enhanced -
- 0
Alcohol Ethoxylate) wetting
Sodium Metasilicate ] o
Builder and alkalinity source 3-8%
Pentahydrate
Tetrapotassium Pyrophosphate ) )
Builder and chelating agent 2-5%
(TKPP)
Glycol Ether (e.g., Butyl )
Solvent for greasy soils 3-7T%
Cellosolve)
Water Solvent To 100%

Table 4: Example Formulation - High-Foaming Vehicle Wash
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Typical Concentration

Ingredient Function
(wt%)

MEA-Lauryl Sulfate (30% ) )

) Primary Foaming Surfactant 15 - 25%

active)

Cocamidopropyl Betaine Foam Booster and Stabilizer 3-7T%

Sodium Chloride Viscosity Modifier 1-2%

Citric Acid pH Adjuster As needed to pH 6.0-7.0

) ] ) ] As per manufacturer's

Preservative Microbiological control )
recommendation

Dye and Fragrance Aesthetics As desired

Water Solvent To 100%

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of
industrial cleaning formulations containing MEA-Laury| Sulfate.

Protocol 1: Determination of Critical Micelle
Concentration (CMC) by Surface Tension Measurement

Objective: To determine the concentration at which MEA-Lauryl Sulfate begins to form micelles,
a key indicator of its efficiency.

Apparatus:

Tensiometer (Du Nouy ring or Wilhelmy plate method)

Precision balance

Volumetric flasks and pipettes

Beakers
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e Magnetic stirrer and stir bars
Procedure:
o Prepare a stock solution of MEA-Lauryl Sulfate (e.g., 10 mmol/L) in deionized water.

o Create a series of dilutions from the stock solution, ranging from concentrations well below to
well above the expected CMC (e.g., 0.01 mmol/L to 5 mmol/L).

o Calibrate the tensiometer with deionized water.

o Measure the surface tension of each dilution, starting from the most dilute solution and
progressing to the most concentrated.

e Ensure the ring or plate is thoroughly cleaned and dried between each measurement.
» Record the surface tension value for each concentration.
» Plot the surface tension as a function of the logarithm of the surfactant concentration.

o The CMC is the point at which the slope of the curve changes significantly. It is determined
by the intersection of the two linear portions of the graph.

Solution Preparation Surface Tension Measurement Data Analysis
Prepare Stock Soluti c ate Serial Dilutior alibrate Tensiometer Plot Surface Ten:
Eg 10 mmol/L. MEA-Lau y\S\H) (oou e \IL) C’V“‘D zed Water '[ of hDIl 'G ordipatz) [IQ(C St ) '[“ gtitinfiectionlEol “CMCD

Click to download full resolution via product page
Workflow for CMC Determination

Protocol 2: Evaluation of Foaming Performance by the
Ross-Miles Method (Adapted from ASTM D1173)

Objective: To assess the initial foam height and foam stability of a cleaning formulation
containing MEA-Lauryl Sulfate.
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Apparatus:

Ross-Miles foam apparatus (graduated glass column with a reservoir)

Volumetric flasks

Timer

Thermometer

Procedure:

o Prepare a solution of the cleaning formulation at the desired concentration (e.g., 1% w/v in
water of a specified hardness).

» Bring the solution to a specified temperature (e.g., 25°C).

e Pour 50 mL of the solution into the bottom of the graduated column.

e Pour 200 mL of the same solution into the reservoir.

» Position the reservoir above the column and open the stopcock to allow the solution to fall
into the column, generating foam.

o Start the timer as soon as the reservoir is empty.

e Immediately measure and record the initial foam height.

e Record the foam height at specified intervals (e.g., 1, 3, and 5 minutes) to assess foam
stability.
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Ross-Miles Foam Test Workflow

Protocol 3: Cleaning Efficiency Evaluation (Adapted
from ASTM D4488)

Objective: To quantify the ability of a cleaning formulation containing MEA-Lauryl Sulfate to

remove a standardized soil from a hard surface.
Apparatus:
» Washability and scrub test machine

o Reflectometer or colorimeter
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» Standardized test panels (e.g., white vinyl tiles)
e Sponge or brush for the scrub machine

o Pipettes

e Oven

o Standardized soil (e.g., a mixture of particulate and oily soil as described in ASTM D4488-
Ab)

Procedure:
o Measure the initial reflectance (R_i) of the clean test panels.
o Apply a standardized amount of soil uniformly to a specific area of each panel.

» Allow the soiled panels to age under controlled conditions (e.g., 24 hours at room
temperature).

o Measure the reflectance of the soiled panels (R_S).

e Mount a soiled panel in the washability machine.

o Apply a specified amount of the cleaning solution to the sponge or brush.
e Run the washability machine for a set number of cycles.

» Rinse the panel with deionized water and allow it to dry completely.

e Measure the final reflectance of the cleaned area (R_c).

o Calculate the cleaning efficiency (CE) using the following formula: CE (%) =[(R_c-R_s)/
(R_i-R_s)] * 100
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [MEA-Lauryl Sulfate: Application Notes for Industrial
Cleaning Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606115#mea-lauryl-sulfate-in-the-formulation-of-
industrial-cleaning-agents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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